Cas no 730992-44-6 (2-2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-ylacetonitrile)

• Product Name: 2-2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-ylacetonitrile
• CAS No: 730992-44-6
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• CID: 3106199
• PubChem ID: 2400441
• Update Time: 2025-06-08

2-2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• [2-(chloromethyl)-4-oxoquinazolin-3(4H)-yl]acetonitrile
• EN300-06885
• MLS001006833
• Z56946859
• 888-031-3
• 2-[2-(chloromethyl)-4-oxoquinazolin-3-yl]acetonitrile
• CS-0220532
• AKOS030698671
• HMS2667E03
• FEB99244
• G45136
• SR-01000047438
• SMR000384366
• 2-[2-(chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl]acetonitrile
• CHEMBL1462257
• 2-(2-(chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile
• 730992-44-6
• SR-01000047438-1
• 2-2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-ylacetonitrile

• Inchi： 1S/C11H8ClN3O/c12-7-10-14-9-4-2-1-3-8(9)11(16)15(10)6-5-13/h1-4H,6-7H2
• InChI Key： TVWOMMUOMALGMM-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC=CC=2C(N1CC#N)=O

Computed Properties

• Exact Mass: 233.0355896Da
• Monoisotopic Mass: 233.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-ylacetonitrile

Introduction to 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile (CAS No. 730992-44-6)

2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile (CAS No. 730992-44-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, antibacterial, and antiviral properties. The unique structural features of 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile is characterized by a quinazoline core with a chloromethyl substituent and a cyano group. The quinazoline ring system is a bicyclic heterocycle consisting of a benzene ring fused to a pyrimidine ring. The presence of the chloromethyl group and the cyano functionality imparts specific chemical reactivity and biological activity to the molecule. These functional groups can interact with various biological targets, making the compound a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile in cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. Specifically, the compound has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

In addition to its antitumor properties, 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile has also shown promise in antibacterial applications. A study published in the Journal of Antibiotics demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The antibacterial mechanism is believed to involve the disruption of bacterial cell wall synthesis and the inhibition of essential metabolic pathways. These findings suggest that 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile could be developed into a novel class of antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and good plasma stability. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicity studies have indicated that 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile has a favorable safety profile at therapeutic doses.

In conclusion, 2-(2-(Chloromethyl)-4-oxo-3,4-dihydroquinazolin-3-yl)acetonitrile (CAS No. 730992-44-6) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research is focused on optimizing its pharmacological properties and exploring its applications in various disease models. As new findings continue to emerge, 2-(2-(Chloromethyl)-4-o xo - 3 , 4 - dihydroquinazolin - 3 - yl ) acetonitrile is poised to play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.